Cas no 2138011-06-8 (5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one
• CAS No: 2138011-06-8
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 5409405
• PubChem ID: 165843129
• Update Time: 2025-10-23

5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1086412
• Z2986828908
• 5-[1-(propan-2-yl)-1H-imidazol-5-yl]-2,3-dihydro-1H-inden-1-one
• 2138011-06-8
• 5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C15H16N2O/c1-10(2)17-9-16-8-14(17)12-3-5-13-11(7-12)4-6-15(13)18/h3,5,7-10H,4,6H2,1-2H3
• InChI Key： XKZZBZQUKWDTHO-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=21)C1=CN=CN1C(C)C

Computed Properties

• Exact Mass: 240.126263138g/mol
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one

Recent Advances in the Study of 5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one (CAS: 2138011-06-8)

The compound 5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one (CAS: 2138011-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its imidazole and indenone moieties contribute to its ability to interact with various kinase targets, making it a candidate for treating diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one has shown potential in modulating immune responses. A preclinical study conducted by researchers at a leading pharmaceutical company revealed that the compound could selectively inhibit the production of pro-inflammatory cytokines, suggesting its utility in autoimmune disease treatment. The study also noted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

The synthetic routes to this compound have also been optimized in recent years. A 2022 publication in Organic Process Research & Development described a scalable, high-yield synthesis that addresses previous challenges in the preparation of the imidazole-indenone core. This advancement is particularly significant for enabling larger-scale production for further pharmacological evaluation.

While the therapeutic potential of 5-1-(propan-2-yl)-1H-imidazol-5-yl-2,3-dihydro-1H-inden-1-one is promising, researchers caution that more extensive toxicological studies are needed before clinical translation. Current investigations are focusing on structure-activity relationship (SAR) studies to improve selectivity and reduce off-target effects. The compound's unique chemical structure continues to serve as a valuable template for medicinal chemistry optimization efforts in multiple therapeutic areas.